
"N-(3-Sulfopropyl)-L-alanine supplier and purity
information"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(3-Sulfopropyl)-L-alanine

Cat. No.: B15158067 Get Quote

N-(3-Sulfopropyl)-L-alanine: An In-depth
Technical Guide
An extensive search for publicly available technical information on N-(3-Sulfopropyl)-L-
alanine (CAS 105656-54-6) has revealed a significant lack of data regarding its suppliers,

purity, experimental protocols, and biological significance. This guide summarizes the current

information landscape and provides general methodologies for the analysis of related

compounds, which may be applicable to N-(3-Sulfopropyl)-L-alanine should it become

available.

Supplier and Purity Information
Despite a thorough investigation across various chemical supplier databases and scientific

literature, no commercial suppliers for N-(3-Sulfopropyl)-L-alanine could be identified.

Consequently, no certificates of analysis or specific purity data for this compound are publicly

available. The search results consistently redirected to the parent amino acid, L-alanine, and its

various other derivatives.

This lack of commercial availability suggests that N-(3-Sulfopropyl)-L-alanine may be a niche

research chemical, a synthetic intermediate that is not isolated, or is potentially known by an

alternative, less common chemical name.
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Given the absence of specific experimental protocols for N-(3-Sulfopropyl)-L-alanine, this

section outlines general analytical techniques commonly employed for the characterization and

purity assessment of amino acid derivatives. These methods would likely be the starting point

for any researcher working with this compound.

High-Performance Liquid Chromatography (HPLC)
HPLC is a fundamental technique for the separation and quantification of amino acids and their

derivatives. For a sulfonated compound like N-(3-Sulfopropyl)-L-alanine, a reversed-phase

HPLC (RP-HPLC) method would be a suitable approach.

A potential HPLC workflow is outlined below:

Sample Preparation HPLC Analysis Data Analysis

Dissolve Sample in Mobile Phase Filter through 0.22 µm Syringe Filter Inject Sample C18 Reversed-Phase Column UV or ELSD Detection Obtain Chromatogram Quantify Purity and Impurities

Prepare Sample in Deuterated Solvent (e.g., D₂O)

Acquire ¹H and ¹³C NMR Spectra

Process Spectra (Fourier Transform, Phasing, Baseline Correction)

Analyze Chemical Shifts, Coupling Constants, and Integration

Confirm Structure of N-(3-Sulfopropyl)-L-alanine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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